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Compound of Interest

Compound Name: 6-Chloro-8-methylquinolin-3-amine

Cat. No.: B13218061

Get Quote

Executive Summary & Immediate Action
6-Chloro-8-methylquinolin-3-amine (CAS 1297654-78-4) is a halogenated heteroaromatic

amine used primarily as a pharmaceutical intermediate.[1] Improper disposal poses significant

risks due to its potential for aquatic toxicity and the formation of toxic byproducts

(dioxins/furans) if incinerated incorrectly.[1]

Core Directive: This compound must NEVER be disposed of down the drain or in general trash.

It is classified strictly as Hazardous Chemical Waste. All waste streams containing this

compound must be segregated into Halogenated Organic Waste containers to ensure proper

high-temperature incineration.

Chemical Identification & Hazard Profile
Understanding the chemical nature of the substance is the first step in a self-validating safety

protocol.[1]
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Property Data Operational Implication

Chemical Name
6-Chloro-8-methylquinolin-3-

amine

Official shipping/manifest

name.

CAS Number 1297654-78-4
Use for waste profiling and

inventory tracking.[1]

Molecular Formula C₁₀H₉ClN₂

Presence of Chlorine (Cl)

mandates "Halogenated"

waste stream.[1]

Molecular Weight 192.64 g/mol -

Physical State Solid (Powder)
Dust generation risk during

transfer.[1]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.)

Standard PPE (Nitrile gloves,

goggles, fume hood) required.

Reactivity
Incompatible with strong

oxidizers and acids.[1][3]

Segregation Critical: Do not

mix with Nitric Acid or

Peroxides.[1]

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench.[1] The most common compliance failure is improper

segregation, which can lead to dangerous exothermic reactions or rejection by waste

management contractors.[1]

Personal Protective Equipment (PPE)[5]
Respiratory: Work within a certified chemical fume hood.[1] If handling large open quantities

(>10g), use a N95 or P100 particulate respirator.

Dermal: Double-gloving with Nitrile gloves is recommended.[1] The amine functionality can

permeate latex; nitrile provides superior resistance to aromatic amines.[1]

Ocular: Chemical splash goggles.[1]
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Waste Stream Segregation (The "Why" and "How")
You must segregate this waste based on its halogen content.[1]

Why? Halogenated compounds (containing Cl, F, Br, I) require significantly higher

incineration temperatures (>1100°C) to prevent the formation of toxic dioxins.[1] Mixing them

with non-halogenated solvents increases the volume of expensive-to-treat waste.

Protocol:

Solid Waste: Collect in a dedicated solid hazardous waste container.

Liquid Waste: Dissolved residues must go into the Halogenated Organic Solvents carboy.

[1]

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Substance
Applicability: Expired reagents, surplus powder, or spill cleanup residues.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

shipping container if empty.[1]

Transfer: Transfer the solid inside a fume hood to prevent inhalation of dust.

Labeling: Attach a hazardous waste tag immediately.[1]

Constituents: "6-Chloro-8-methylquinolin-3-amine, Solid"[1]

Hazard Checkbox: Toxic, Irritant.[1]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Applicability: Mother liquors, filtrates, or HPLC waste containing the compound.

Assessment: Determine the primary solvent.[1]
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Segregation:

If solvent is Dichloromethane (DCM), Chloroform, etc.: Pour into Halogenated Waste.[1]

If solvent is Methanol, Ethyl Acetate, etc.: Because the solute (6-Chloro-8-
methylquinolin-3-amine) contains chlorine, the ENTIRE mixture is now Halogenated

Waste.[1]

Critical Note: Even trace amounts of halogenated material can reclassify a non-

halogenated solvent stream.[1] Always err on the side of "Halogenated."[1]

Neutralization (If Acidic/Basic): If the reaction mixture contains strong acids or bases,

neutralize to pH 5-9 before adding to the organic waste solvent drum to prevent drum

pressurization or corrosion.[1]

Scenario C: Contaminated Debris
Applicability: Weighing boats, gloves, paper towels, and syringes.

Sharps: Syringes contaminated with the amine must go into a Biohazard/Chemical Sharps

container, not trash.[1]

Soft Debris: Gloves and paper towels heavily contaminated (visible powder/liquid) must be

bagged in a clear, chemically resistant bag (e.g., 4-mil polyethylene), sealed, and placed in

the Solid Hazardous Waste bin.[1]

Trace Contamination: Minor contamination on gloves can often be disposed of in standard

lab trash, subject to local facility rules.[1] When in doubt, treat as hazardous.

Decision Logic for Waste Classification
The following diagram illustrates the decision-making process for disposing of 6-Chloro-8-
methylquinolin-3-amine to ensure compliance and safety.
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Waste Generation:
6-Chloro-8-methylquinolin-3-amine

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution/Mixture) Contaminated Debris
(Gloves, Wipes)

Place in Hazardous
Solid Waste Container

Does the solvent or
solute contain Halogens? Is it heavily soiled?

Label: 'Toxic Solid, Organic'
(List CAS 1297654-78-4) Yes (Cl, Br, F, I present)

Compound has Cl -> Always Yes

Dispose in HALOGENATED
Solvent Waste Carboy

Double Bag -> Hazardous Waste

Yes

Standard Lab Trash
(If trace only & permitted)

No (Trace)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-Chloro-8-methylquinolin-3-amine waste streams.

Note that liquid solutions default to "Halogenated" due to the chlorine atom on the quinoline

ring.[1]
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Spill Response Procedures
In the event of a spill, immediate action prevents environmental release.[1][4]

Evacuate & Ventilate: If the spill is large (>50g) or outside a hood, evacuate the immediate

area.[1]

PPE Up: Ensure gloves, goggles, and lab coat are secured.[1]

Containment (Solid):

Do not dry sweep (creates dust).[1]

Cover the powder with wet paper towels (dampened with water) to suppress dust.

Scoop the wet material into a hazardous waste container.

Containment (Liquid):

Use vermiculite or spill pads to absorb the liquid.

Place absorbed material into a solid hazardous waste bucket.

Decontamination: Wipe the surface with a soap/water solution.[1] Collect these wipes as

hazardous waste.

Regulatory Compliance (RCRA & EPA)
While 6-Chloro-8-methylquinolin-3-amine is not explicitly listed on the EPA "P" or "U" lists

(unlike Quinoline, which is K099/U190), it must be characterized by the generator.[1]

Characteristic of Toxicity: Due to the quinoline scaffold, it is presumed toxic and potentially

mutagenic.[1]

Halogenated Solvent Rule: Under RCRA, mixing this compound with spent solvents often

triggers the F-listed waste codes (e.g., F001, F002) if halogenated solvents are involved.[1]
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Destruction Method: The ultimate disposal facility will utilize High-Temperature Incineration

(typically rotary kiln) equipped with acid gas scrubbers to neutralize HCl formed during

combustion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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